GKI-1

• Molecular Formula: C15H12ClN3
• Molecular Weight: 269.73 g/mol
• InChI: InChI=1S/C15H12ClN3/c16-13-4-6-14(7-5-13)19-15-3-1-2-11(8-15)12-9-17-18-10-12/h1-10,19H,(H,17,18)
• InChIKey: GPXJDHFWTOJHQQ-UHFFFAOYSA-N

Research requiring GWL (MASTL) inhibition often faces confounding off-target effects from multi-kinase inhibitors like AT13148 or CDK2 activity from GRI-4. GKI-1 is a validated pyrazole-based selective chemical probe. - **Target engagement:** Inhibits full-length hGWL with IC₅₀ = 4.9 µM; reduces phospho-ENSA in HeLa cells. - **Selectivity:** Spares PKA (IC₅₀ > 40 µM) and CDK2 (IC₅₀ > 100 µM); 50-kinase panel data available. - **Quality:** ≥98% purity. Reliable alternative to siRNA for acute mitotic studies.

GKI-1 Baseline Characterization

GKI-1 (CAS 2444764-03-6, C₁₅H₁₂ClN₃, MW 269.73) is a synthetic pyrazole-based small molecule that acts as an ATP-competitive inhibitor of microtubule-associated serine/threonine kinase-like (MASTL), commonly known as Greatwall kinase (GWL). It was developed through a structure-guided hybrid approach combining elements of the multi-AGC kinase inhibitor AT13148 and a CDK2-inhibitory precursor (GRI-4), with rational design to eliminate steric clashes with the non-catalytic N-terminal region of full-length GWL [1]. GKI-1 inhibits full-length human GWL (hGWLFL) with an IC₅₀ of 4.9 µM and the minimal kinase domain construct (hGWL-KinDom) with an IC₅₀ of 2.5 µM, and demonstrates cellular target engagement by reducing phospho-ENSA levels in HeLa cells [1]. It is commercially available from multiple vendors at ≥98% purity and is intended exclusively as a research tool compound for studying GWL-mediated regulation of mitosis and PP2A-B55 phosphatase activity [1].

ATP-competitive MASTL/GWL inhibitor with structure-guided hybrid design

Full-length and kinase domain inhibitory concordance for screening surrogate validation

Cellular target engagement confirmed by phospho-ENSA reduction in mitotic HeLa cells

• [1] O'Shea JM, Ocasio CA, McIntyre RE, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016;7(44):71182-71197. doi:10.18632/oncotarget.11511 View Source

Why MASTL/GWL Inhibitors Are Not Interchangeable

Compounds that inhibit MASTL/GWL span multiple chemotypes (pyrazoles, cyclohexa[b]thiophenes, and aminopyrimidine-derived scaffolds) with profoundly divergent selectivity fingerprints against other AGC-family kinases (PKA, ROCK1, AKT, p70S6K) and unrelated kinases such as CDK2 [1]. Critically, inhibitor performance against the isolated kinase domain frequently fails to predict activity against the full-length enzyme, as demonstrated by the 45-fold discordance observed for AT13148 [1]. Moreover, later-generation MASTL inhibitors such as MKI-2 and MKI-3 achieve nanomolar potency but exhibit distinct selectivity profiles and are not interchangeable with GKI-1 in established experimental protocols [2]. Generic substitution without compound-specific validation therefore risks compromised target engagement, confounding off-target effects, and irreproducible cellular phenotypes.

Chemotype-dependent selectivity

Pyrazole, cyclohexa[b]thiophene, and aminopyrimidine-derived MASTL inhibitors exhibit divergent AGC-family and off-target kinase profiles.

Full-length vs. domain discordance

Inhibitor potency against isolated kinase domain may not predict activity against full-length GWL, risking false negative or off-target effects.

Later-generation inhibitor gap

MKI-2 and MKI-3 achieve nanomolar potency but lack cross-validation with GKI-1 protocols; direct substitution requires compound-specific re-validation.

• [1] O'Shea JM, Ocasio CA, McIntyre RE, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016;7(44):71182-71197. doi:10.18632/oncotarget.11511 View Source
• [2] Kang M, Kim C, Leem J, et al. Discovery and Characterization of a Novel MASTL Inhibitor MKI-2 Targeting MASTL-PP2A in Breast Cancer Cells and Oocytes. Pharmaceuticals (Basel). 2021;14(8):757. doi:10.3390/ph14080757 View Source

GKI-1 Selectivity and Cellular Benchmarking Evidence

Inhibitory Concordance: Full-Length vs. Kinase Domain

GKI-1 demonstrates highly concordant inhibition of full-length human GWL (hGWLFL, IC₅₀ = 4.9 µM) and the minimal kinase domain (hGWL-KinDom, IC₅₀ = 2.5 µM), yielding an inhibitory ratio (IC₅₀ FL / IC₅₀ KinDom) of approximately 2 [1]. In stark contrast, the multi-AGC kinase inhibitor AT13148 exhibits an inhibitory ratio of 45 (hGWLFL IC₅₀ ≈ 5.6 µM estimated from the 45-fold ratio relative to hGWL-KinDom IC₅₀ of 125 nM) [1]. This 22.5-fold difference in concordance arises because AT13148 and related branched inhibitors experience steric hindrance from the non-catalytic N-terminal conserved region (NCMR) present in full-length GWL but absent from the isolated kinase domain, whereas GKI-1 was rationally designed to eliminate the structural features (alcohol, methylamine, and carbon-linker branching) responsible for this clash [1].

FL/KD Concordance

Head-to-head

GKI-1: FL IC₅₀ 4.9 µM, KinDom 2.5 µM (ratio ~2)
AT13148: KinDom 0.125 µM, ratio 45

Supports kinase domain as screening surrogate for full-length GWL

Kinase-Glo Max assay, ATP 45 µM, ENSA substrate

Evidence Dimension	Inhibitory concordance between full-length GWL (hGWLFL) and minimal kinase domain (hGWL-KinDom)
Target Compound Data	GKI-1: hGWLFL IC₅₀ = 4.9 µM; hGWL-KinDom IC₅₀ = 2.5 µM; Inhibitory ratio (FL/KD) = ~2
Comparator Or Baseline	AT13148: hGWL-KinDom IC₅₀ = 125 nM (0.125 µM); Inhibitory ratio (FL/KD) = 45; estimated hGWLFL IC₅₀ ≈ 5.6 µM
Quantified Difference	22.5-fold lower inhibitory discordance for GKI-1 (ratio ~2 vs. ratio 45)
Conditions	Kinase-Glo Max luminescence assay and immunoprecipitation kinase assay; Flag-tagged hGWLFL expressed in HEK293T cells; recombinant hGWL-KinDom (residues 75–342) expressed in E. coli; ATP concentration 45 µM; ENSA substrate

Why This Matters

High FL/KD concordance ensures that biochemical screening results obtained with the more tractable kinase domain construct reliably predict activity against the physiologically relevant full-length enzyme, reducing false-negative rates in hit triage and enabling consistent structure-activity relationship (SAR) development—a critical advantage for groups using hGWL-KinDom as a screening surrogate.

• [1] O'Shea JM, Ocasio CA, McIntyre RE, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016;7(44):71182-71197. doi:10.18632/oncotarget.11511 View Source

CDK2 Selectivity vs. GRI-4 Precursor

GKI-1 was designed to eliminate CDK2 inhibitory activity present in its structural precursor GRI-4. In direct comparative kinase assays, GKI-1 exhibited no observable inhibition of CDK2 at concentrations up to 100 µM (IC₅₀ > 100 µM), whereas GRI-4 potently inhibited CDK2 with an IC₅₀ of 0.089 µM (89 nM) [1]. This represents a >1,124-fold selectivity window for GKI-1 over CDK2 relative to GRI-4. The molecular basis for this selectivity shift is the absence of the anilinopyrimidine moiety in GKI-1; this moiety in GRI-4 forms critical hydrogen-bonding interactions with the CDK2 hinge region (as observed in PDB: 3EID) and is a known determinant of CDK2 inhibition [1].

CDK2 Selectivity

Head-to-head

GKI-1: CDK2 IC₅₀ >100 µM
GRI-4: CDK2 IC₅₀ 0.089 µM

Avoids CDK2 off-target confounding in mitotic phenotype studies

Anilinopyrimidine moiety absent in GKI-1; CDK2/cyclin A assay

Evidence Dimension	CDK2 inhibitory activity
Target Compound Data	GKI-1: CDK2 IC₅₀ > 100 µM (no observable inhibition up to 100 µM)
Comparator Or Baseline	GRI-4: CDK2 IC₅₀ = 0.089 µM ± 0.003 µM (89 nM)
Quantified Difference	>1,124-fold selectivity window for GKI-1 over CDK2 compared to GRI-4
Conditions	Kinase-Glo Max luminescence kinase assay; immunoprecipitation kinase assay; recombinant CDK2/cyclin A

Why This Matters

CDK2 is a central regulator of cell cycle progression, and its concomitant inhibition confounds phenotypic interpretation of GWL-targeted experiments. GKI-1's lack of CDK2 activity allows researchers to attribute observed mitotic phenotypes specifically to GWL inhibition rather than to off-target CDK2 suppression, making it the cleaner tool compound for GWL-focused mitotic studies.

• [1] O'Shea JM, Ocasio CA, McIntyre RE, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016;7(44):71182-71197. doi:10.18632/oncotarget.11511 View Source

PKA Selectivity vs. AT13148

In side-by-side kinase selectivity profiling, GKI-1 only weakly affected PKA activity (IC₅₀ > 40 µM), demonstrating >8-fold selectivity for GWL (hGWLFL IC₅₀ = 4.9 µM) over PKA [1]. By contrast, AT13148 potently inhibited PKA with an IC₅₀ of 0.00613 µM (6.13 nM), making it approximately 6,525-fold more potent against PKA than GKI-1 [1]. The Kinase SARfari bioinformatics tool rationalizes this selectivity difference: the active site of PKA isoforms shares lower sequence similarity with GWL (distance score = 1.85) compared to ROCK1 (distance score = 0.85), and GKI-1's binding mode appears more sensitive to these sequence differences than AT13148's [1].

PKA Selectivity

Head-to-head

GKI-1: PKA IC₅₀ >40 µM
AT13148: PKA IC₅₀ 0.00613 µM

Enables selective GWL interrogation without PKA perturbation

PKA distance score 1.85 (Kinase SARfari)

Evidence Dimension	PKA inhibitory activity
Target Compound Data	GKI-1: PKA IC₅₀ > 40 µM; hGWLFL IC₅₀ = 4.9 µM; Selectivity ratio (PKA/GWL) > 8.2
Comparator Or Baseline	AT13148: PKA IC₅₀ = 0.00613 µM ± 0.002 µM (6.13 nM); hGWLFL IC₅₀ ≈ 5.6 µM
Quantified Difference	>6,525-fold difference in PKA inhibitory potency between GKI-1 and AT13148; GKI-1 spares PKA (IC₅₀ > 40 µM) whereas AT13148 potently inhibits PKA (IC₅₀ = 6.13 nM)
Conditions	Kinase-Glo Max luminescence assay and immunoprecipitation kinase assay using commercially available recombinant PKA catalytic subunit

Why This Matters

PKA is a ubiquitously expressed AGC kinase involved in numerous cAMP-dependent signaling processes. Potent PKA inhibition by pan-AGC inhibitors like AT13148 introduces substantial off-target pharmacology that can obscure GWL-specific phenotypes and trigger compensatory signaling networks. GKI-1's favorable PKA-sparing profile reduces this confounding variable, making it the preferred choice for experiments requiring selective interrogation of the GWL-ENSA-PP2A axis without concomitant PKA perturbation.

• [1] O'Shea JM, Ocasio CA, McIntyre RE, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016;7(44):71182-71197. doi:10.18632/oncotarget.11511 View Source

Cellular Target Engagement vs. siRNA GWL Knockdown

In HeLa cells co-treated with nocodazole to arrest cells in mitosis (the phase of maximal GWL activity), GKI-1 produced a dose-dependent reduction in phosphorylated ENSA (p-ENSA) levels, as quantified by immunofluorescence using a phospho-specific Ser67 antibody [1]. Treatment with 25 µM GKI-1 reduced p-ENSA signal by 2-fold compared to vehicle control; increasing the concentration to 50 µM further suppressed p-ENSA to levels statistically comparable to those achieved by siRNA-mediated depletion of GWL (siGWL) [1]. This graded target engagement was mirrored by phenotypic outcomes: both 50 µM GKI-1 and siGWL produced a comparable decrease in mitotic events, prolonged prometaphase/metaphase arrest (2–6 hours), and aberrant cytokinesis leading to cell death or asymmetric division, as assessed by time-lapse differential interference contrast microscopy [1].

Cellular Target Engagement

Head-to-head

50 µM GKI-1: p-ENSA suppression comparable to siGWL
25 µM: 2-fold reduction

Pharmacological benchmark for GWL inhibition in mitotic cells

HeLa cells, nocodazole arrest, anti-p-ENSA Ser67 IF

Evidence Dimension	Cellular target engagement: reduction in p-ENSA (Ser67) immunofluorescence signal in mitotic HeLa cells
Target Compound Data	25 µM GKI-1: 2-fold reduction in p-ENSA vs. control; 50 µM GKI-1: p-ENSA levels comparable to siGWL treatment
Comparator Or Baseline	siRNA-mediated GWL depletion (siGWL): complete suppression of p-ENSA signal as the biological benchmark
Quantified Difference	50 µM GKI-1 achieves p-ENSA suppression equivalent to genetic GWL knockdown; 25 µM produces a defined intermediate (2-fold) reduction enabling graded dose-response studies
Conditions	HeLa cells; nocodazole arrest (mitotic enrichment); immunofluorescence with anti-phospho-ENSA Ser67 antibody; time-lapse DIC microscopy; scrambled siRNA (SCR) as negative control

Why This Matters

The quantitative benchmarking of GKI-1's cellular efficacy against the genetic gold standard (siGWL) provides an experimentally validated reference point for dose selection in phenotypic assays. This eliminates the guesswork involved in choosing concentrations for novel or less-characterized MASTL inhibitors and ensures that observed phenotypes can be confidently attributed to GWL inhibition at the defined 50 µM concentration.

• [1] O'Shea JM, Ocasio CA, McIntyre RE, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016;7(44):71182-71197. doi:10.18632/oncotarget.11511 View Source

Broad Kinome Selectivity Profiling

To define the selectivity landscape of GKI-1 beyond the targeted AGC kinases (PKA, ROCK1), it was profiled at 25 µM against a panel of 50 protein kinases selected to provide representative sampling across the human kinome, at the International Centre for Kinase Profiling (University of Dundee) [1]. The resulting off-target interaction map revealed that GKI-1's additional interactions are predominantly concentrated within the AGC kinase family, consistent with its ATP-competitive binding mode at the conserved AGC active site [1]. In addition to the quantitatively defined primary targets, GKI-1 inhibited ROCK1 with an IC₅₀ of 11.3 µM, exhibiting 2-fold selectivity for GWL over ROCK1, and >8-fold selectivity over PKA [1]. By comparison, the more recently reported MASTL inhibitor MKI-2 was counter-screened against only four AGC kinases (ROCK1, AKT1, PKACα, p70S6K) [2], providing a narrower characterization of potential off-target interactions.

Kinome Profiling Coverage

Class-level

GKI-1: profiled against 50 kinases (25 µM)
MKI-2: counter-screened against 4 AGC kinases

Broader off-target risk assessment for mechanistic studies

ROCK1 IC₅₀ 11.3 µM co-inhibition expected at GWL-effective concentrations

Evidence Dimension	Breadth of kinase selectivity profiling
Target Compound Data	GKI-1: profiled against 50 kinases at 25 µM; off-target interactions concentrated in AGC family; ROCK1 IC₅₀ = 11.3 µM (2-fold selectivity over GWL); PKA IC₅₀ > 40 µM (>8-fold selectivity)
Comparator Or Baseline	MKI-2: counter-screened against 4 AGC kinases (ROCK1, AKT1, PKACα, p70S6K) [2]
Quantified Difference	GKI-1 selectivity dataset covers 50 kinases vs. 4 kinases for MKI-2; 12.5-fold broader kinome coverage enabling more complete off-target risk assessment
Conditions	International Centre for Kinase Profiling (Dundee); 25 µM GKI-1; radiometric filter-binding assay; representative kinome panel

Why This Matters

A broader selectivity dataset reduces the risk of unrecognized off-target kinase interactions confounding experimental interpretation. For researchers conducting mechanistic studies where kinase crosstalk is a concern, GKI-1's comprehensively mapped off-target profile allows for more informed experimental design and appropriate inclusion of kinase inhibitor controls compared to compounds characterized on minimal selectivity panels. Note: the ROCK1 activity (IC₅₀ = 11.3 µM) must be accounted for in experimental protocols; at GWL-inhibitory concentrations, concomitant ROCK1 inhibition is expected.

• [1] O'Shea JM, Ocasio CA, McIntyre RE, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016;7(44):71182-71197. doi:10.18632/oncotarget.11511 View Source
• [2] Kang M, Kim C, Leem J, et al. Discovery and Characterization of a Novel MASTL Inhibitor MKI-2 Targeting MASTL-PP2A in Breast Cancer Cells and Oocytes. Pharmaceuticals (Basel). 2021;14(8):757. doi:10.3390/ph14080757 View Source

GKI-1 Research Application Scenarios

Structure-Guided Medicinal Chemistry

The development of GKI-1 was enabled by the first X-ray crystal structure of the GWL minimal kinase domain (hGWL-KinDom, residues 75–342) determined at 3.1 Å resolution in complex with staurosporine [1]. This structural resource, combined with GKI-1's demonstrated SAR trajectory (elimination of CDK2 activity by removal of the anilinopyrimidine moiety; elimination of FL/KD discordance by removal of branched substituents causing NCMR steric clashes), provides a structurally-validated starting point for medicinal chemistry campaigns aimed at developing next-generation GWL inhibitors with improved potency and selectivity [1]. GKI-1's micromolar potency and well-characterized selectivity profile make it an appropriate reference compound for benchmarking new chemical series in biochemical and cellular assays.

Mitotic Entry and Progression Studies

For cell cycle researchers studying GWL's role in mitotic entry, prometaphase/metaphase progression, and cytokinesis, GKI-1 at 50 µM provides a pharmacologically validated alternative to siRNA-mediated GWL depletion, producing quantitatively equivalent suppression of p-ENSA and comparable mitotic phenotypes (decreased mitotic events, 2–6 hour prometaphase/metaphase delay, aberrant cytokinesis, and cell death) as demonstrated by immunofluorescence and time-lapse microscopy in HeLa cells [1]. This pharmacological approach is particularly valuable for acute perturbation experiments where the slower kinetics of siRNA-mediated knockdown are unsuitable, or in cell systems refractory to efficient transfection.

PP2A-B55 Phosphatase Regulation Studies

GKI-1's selectivity profile—sparing PKA (IC₅₀ > 40 µM, >8-fold over GWL) and lacking CDK2 activity (IC₅₀ > 100 µM)—makes it the tool compound of choice for dissecting the GWL-ENSA-PP2A-B55 signaling axis in isolation [1]. In contrast, AT13148 potently inhibits both PKA (IC₅₀ = 6.13 nM) and ROCK1 (IC₅₀ = 11.4 nM) at concentrations far below those required for GWL inhibition, while GRI-4 potently inhibits CDK2 (IC₅₀ = 89 nM) [1]. Researchers investigating how GWL-mediated ENSA/ARPP19 phosphorylation regulates PP2A-B55 substrate dephosphorylation can therefore use GKI-1 to avoid the confounding activation or inhibition of PKA- and CDK2-dependent signaling cascades that would occur with less selective inhibitors. Users must, however, account for concomitant ROCK1 inhibition at GWL-effective concentrations.

Kinase Selectivity Reference Standard

GKI-1's comprehensive selectivity profile—generated at the International Centre for Kinase Profiling (Dundee) against a 50-kinase panel at 25 µM [1]—serves as a publicly available benchmark against which new MASTL inhibitor candidates can be compared. Medicinal chemistry teams developing next-generation MASTL inhibitors can use the GKI-1 selectivity dataset to assess whether their optimized compounds achieve meaningful improvements in the AGC-family selectivity window, particularly against ROCK1 (GKI-1 IC₅₀ = 11.3 µM, representing only 2-fold selectivity over GWL) and to verify that CDK2 activity has not been inadvertently reintroduced through structural modifications. This benchmark function is distinct from the use of later-generation inhibitors such as MKI-2 and MKI-3, which have been profiled against narrower kinase panels [2] and for which full kinome-wide selectivity data remain limited.

Application

Selection Property

Validation Focus

Medicinal chemistry reference

Structurally-validated SAR starting point

Benchmarking new GWL inhibitor series

Mitotic cell cycle studies

Acute GWL inhibition equivalent to siRNA knockdown

Mitotic phenotype and p-ENSA endpoint

PP2A-B55 signaling dissection

PKA- and CDK2-sparing selectivity profile

GWL-ENSA-PP2A axis without off-target kinase crosstalk

Selectivity benchmark for MASTL inhibitors

50-kinase panel profiling dataset

AGC family selectivity window assessment

• [1] O'Shea JM, Ocasio CA, McIntyre RE, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016;7(44):71182-71197. doi:10.18632/oncotarget.11511 View Source
• [2] Kang M, Kim C, Leem J, et al. Discovery and Characterization of a Novel MASTL Inhibitor MKI-2 Targeting MASTL-PP2A in Breast Cancer Cells and Oocytes. Pharmaceuticals (Basel). 2021;14(8):757. doi:10.3390/ph14080757 View Source